ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate
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Description
Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C19H16Cl2N2O2 and its molecular weight is 375.25. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research has focused on the synthesis and structural analysis of compounds closely related to ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate. For instance, Bakhite et al. (1995) reported the synthesis of related heterocyclic systems, highlighting the potential for creating new fused pyrazine ring systems which could have implications in material science and pharmaceutical chemistry (Bakhite et al., 1995). Similarly, Ramazani et al. (2019) performed a single crystal X-ray structural analysis of two polymorphs of a related compound, providing insights into molecular geometries and hydrogen bonding which could be critical for understanding the physical properties of similar compounds (Ramazani et al., 2019).
Chemical Reactivity and Synthesis Techniques
Research by Zhu et al. (2003) explored the phosphine-catalyzed annulation synthesis of tetrahydropyridines, showcasing a methodology that could be adapted for the synthesis of pyrrole derivatives with enhanced efficiency and selectivity (Zhu et al., 2003). Morton et al. (2005) discussed the use of esters in DPP pigment synthesis, indicating the flexibility of pyrrole derivatives in synthetic chemistry and their potential applications in the development of novel pigments (Morton et al., 2005).
Properties
IUPAC Name |
ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H16Cl2N2O2/c1-2-25-19(24)16-11-17(12-3-5-13(20)6-4-12)23-18(16)22-15-9-7-14(21)8-10-15/h3-11,22-23H,2H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWPBNFLZHYKTPG-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=C1)C2=CC=C(C=C2)Cl)NC3=CC=C(C=C3)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16Cl2N2O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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